Cas no 2256711-45-0 (tert-butyl 3-(methyl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate-5-d)

• Product Name: tert-butyl 3-(methyl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate-5-d
• CAS No: 2256711-45-0
• MF: C₁₅H₂₅BN₂O₄
• MW: 312.205651044846
• CID: 6821141
• PubChem ID: 172401055
• Update Time: 2025-03-02

tert-butyl 3-(methyl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate-5-d Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(methyl-d3)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate-5-d
• 2256711-45-0
• CS-20192

• Inchi： 1S/C15H25BN2O4/c1-10-11(16-21-14(5,6)15(7,8)22-16)9-18(17-10)12(19)20-13(2,3)4/h9H,1-8H3/i1D3,9D
• InChI Key： CQZGWEHXOJJYPA-JLZJBEKYSA-N
• SMILES： O1B(C2=C([2H])N(C(=O)OC(C)(C)C)N=C2C([2H])([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 312.2158444Da
• Monoisotopic Mass: 312.2158444Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų